Cas no 1955514-14-3 (3-Amino-2,4-dimethylpentan-2-ol hydrochloride)

• Product Name: 3-Amino-2,4-dimethylpentan-2-ol hydrochloride
• CAS No: 1955514-14-3
• MF: C₇H₁₈ClNO
• MW: 167.676921367645
• MDL: MFCD30180640
• CID: 5241560
• PubChem ID: 87235101
• Update Time: 2026-03-08

3-Amino-2,4-dimethylpentan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2,4-dimethylpentan-2-ol hydrochloride

• MDL： MFCD30180640
• Inchi： 1S/C7H17NO.ClH/c1-5(2)6(8)7(3,4)9;/h5-6,9H,8H2,1-4H3;1H
• InChI Key： OKJSFUGOWDKOGK-UHFFFAOYSA-N
• SMILES： C(N)(C(C)C)C(O)(C)C.Cl

Additional information on 3-Amino-2,4-dimethylpentan-2-ol hydrochloride

Recent Advances in the Study of 3-Amino-2,4-dimethylpentan-2-ol hydrochloride (CAS: 1955514-14-3)

The compound 3-Amino-2,4-dimethylpentan-2-ol hydrochloride (CAS: 1955514-14-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative is increasingly recognized for its potential applications in drug development, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, stereochemical properties, and biological activities, shedding light on its promising role in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the optimized synthesis of 3-Amino-2,4-dimethylpentan-2-ol hydrochloride, achieving a 92% yield with high enantiomeric purity (>99% ee) through an asymmetric hydrogenation process. The researchers emphasized the compound's structural versatility, which allows for diverse modifications at both the amino and hydroxyl functional groups, making it a valuable intermediate for pharmacologically active molecules.

In pharmacological investigations, this compound has shown interesting activity as a modulator of neurotransmitter systems. Research presented at the 2024 American Chemical Society National Meeting demonstrated its ability to interact with GABA receptors, suggesting potential applications in neurological disorders. The hydrochloride salt form (1955514-14-3) was found to exhibit improved solubility and bioavailability compared to the free base form, addressing a critical challenge in drug formulation.

Recent computational studies have utilized molecular docking simulations to predict the binding modes of 3-Amino-2,4-dimethylpentan-2-ol hydrochloride with various biological targets. These in silico analyses, combined with experimental validation, indicate that the compound's unique stereochemistry contributes to its selective interactions with specific protein binding sites. This property makes it particularly valuable for the design of targeted therapies with reduced off-target effects.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2023-2024 for its use in combination therapies. One notable application involves its incorporation as a chiral auxiliary in the synthesis of antiviral agents, where it has demonstrated the ability to enhance the potency of nucleoside analogs against RNA viruses.

Ongoing research is investigating the metabolic pathways and pharmacokinetic profile of 3-Amino-2,4-dimethylpentan-2-ol hydrochloride. Preliminary results from animal studies indicate favorable absorption characteristics and a relatively long half-life, supporting its potential as a drug candidate. However, researchers caution that further toxicological evaluations are needed before clinical translation.

In conclusion, 3-Amino-2,4-dimethylpentan-2-ol hydrochloride (1955514-14-3) represents a promising chemical entity with multiple applications in drug discovery and development. Its unique structural features, synthetic accessibility, and emerging biological activities position it as a valuable tool for medicinal chemists. Future research directions will likely focus on expanding its therapeutic applications and optimizing its pharmacological properties through structural modifications.